Cas no 1883803-11-9 ({1-(3-methoxyphenyl)methyl-1H-pyrazol-4-yl}boronic acid)

{1-(3-methoxyphenyl)methyl-1H-pyrazol-4-yl}boronic acid structure
1883803-11-9 structure
Product Name:{1-(3-methoxyphenyl)methyl-1H-pyrazol-4-yl}boronic acid
CAS No:1883803-11-9
MF:C11H13BN2O3
MW:232.043522596359
CID:5655889
PubChem ID:165981500
Update Time:2023-11-24

{1-(3-methoxyphenyl)methyl-1H-pyrazol-4-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-27736940
    • {1-[(3-methoxyphenyl)methyl]-1H-pyrazol-4-yl}boronic acid
    • 1883803-11-9
    • {1-(3-methoxyphenyl)methyl-1H-pyrazol-4-yl}boronic acid
    • Inchi: 1S/C11H13BN2O3/c1-17-11-4-2-3-9(5-11)7-14-8-10(6-13-14)12(15)16/h2-6,8,15-16H,7H2,1H3
    • InChI Key: CUFGOCSXWUOYCK-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)CN1C=C(B(O)O)C=N1

Computed Properties

  • Exact Mass: 232.1019224g/mol
  • Monoisotopic Mass: 232.1019224g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.5Ų

{1-(3-methoxyphenyl)methyl-1H-pyrazol-4-yl}boronic acid Pricemore >>

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